4'-Hydroxy-7-methoxyisoflavone
4'-Hydroxy-7-methoxyisoflavone
Isoformononetin belongs to the class of organic compounds known as 7-o-methylisoflavones. These are isoflavones with methoxy groups attached to the C7 atom of the isoflavone backbone. Thus, isoformononetin is considered to be a flavonoid lipid molecule. Isoformononetin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, isoformononetin is primarily located in the membrane (predicted from logP). Isoformononetin can be biosynthesized from daidzein. Outside of the human body, isoformononetin can be found in pulses and soy bean. This makes isoformononetin a potential biomarker for the consumption of these food products.
Isoformononetin is a methoxyisoflavone that is isoflavone substituted at positions 4' and 7 by hydroxy and methoxy groups respectively. It has a role as a metabolite, a bone density conservation agent and an apoptosis inhibitor. It is a hydroxyisoflavone and a member of 7-methoxyisoflavones. It derives from a daidzein.
Isoformononetin is a methoxyisoflavone that is isoflavone substituted at positions 4' and 7 by hydroxy and methoxy groups respectively. It has a role as a metabolite, a bone density conservation agent and an apoptosis inhibitor. It is a hydroxyisoflavone and a member of 7-methoxyisoflavones. It derives from a daidzein.
Brand Name:
Vulcanchem
CAS No.:
486-63-5
VCID:
VC0191466
InChI:
InChI=1S/C16H12O4/c1-19-12-6-7-13-15(8-12)20-9-14(16(13)18)10-2-4-11(17)5-3-10/h2-9,17H,1H3
SMILES:
Molecular Formula:
C16H12O4
Molecular Weight:
268.26 g/mol
4'-Hydroxy-7-methoxyisoflavone
CAS No.: 486-63-5
Natural Products
VCID: VC0191466
Molecular Formula: C16H12O4
Molecular Weight: 268.26 g/mol
| CAS No. | 486-63-5 |
|---|---|
| Product Name | 4'-Hydroxy-7-methoxyisoflavone |
| Molecular Formula | C16H12O4 |
| Molecular Weight | 268.26 g/mol |
| IUPAC Name | 3-(4-hydroxyphenyl)-7-methoxychromen-4-one |
| Standard InChI | InChI=1S/C16H12O4/c1-19-12-6-7-13-15(8-12)20-9-14(16(13)18)10-2-4-11(17)5-3-10/h2-9,17H,1H3 |
| Standard InChIKey | LNIQZRIHAMVRJA-UHFFFAOYSA-N |
| Canonical SMILES | COC1=CC2=C(C=C1)C(=O)C(=CO2)C3=CC=C(C=C3)O |
| Melting Point | 218-220°C |
| Physical Description | Solid |
| Description | Isoformononetin belongs to the class of organic compounds known as 7-o-methylisoflavones. These are isoflavones with methoxy groups attached to the C7 atom of the isoflavone backbone. Thus, isoformononetin is considered to be a flavonoid lipid molecule. Isoformononetin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, isoformononetin is primarily located in the membrane (predicted from logP). Isoformononetin can be biosynthesized from daidzein. Outside of the human body, isoformononetin can be found in pulses and soy bean. This makes isoformononetin a potential biomarker for the consumption of these food products. Isoformononetin is a methoxyisoflavone that is isoflavone substituted at positions 4' and 7 by hydroxy and methoxy groups respectively. It has a role as a metabolite, a bone density conservation agent and an apoptosis inhibitor. It is a hydroxyisoflavone and a member of 7-methoxyisoflavones. It derives from a daidzein. |
| Synonyms | Isoformononetin |
| PubChem Compound | 3764 |
| Last Modified | Nov 11 2021 |
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